molecular formula C10H11F2NO B6588645 3-(2,5-difluorophenyl)morpholine CAS No. 1270339-51-9

3-(2,5-difluorophenyl)morpholine

Cat. No. B6588645
CAS RN: 1270339-51-9
M. Wt: 199.2
InChI Key:
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Description

3-(2,5-Difluorophenyl)morpholine (3-DFM) is a novel compound with potentially significant applications in scientific research. It is a colorless solid that is soluble in many organic solvents, such as acetone, ethanol, and ethyl acetate. 3-DFM is a member of the morpholine family of compounds, and its chemical structure is composed of a morpholine ring with two fluorine atoms attached. It has a molecular weight of 201.2 g/mol and a melting point of 146–148 °C.

Scientific Research Applications

3-(2,5-difluorophenyl)morpholine has been used in a variety of scientific research applications, including in the synthesis of drugs and other compounds. For example, this compound has been used in the synthesis of the anti-inflammatory drug celecoxib, as well as in the synthesis of the anticancer agent erlotinib. In addition, this compound has been used in the synthesis of the antifungal agent voriconazole and the antimalarial agent artemisinin.

Mechanism of Action

The mechanism of action of 3-(2,5-difluorophenyl)morpholine is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and protein kinase C (PKC). Inhibition of these enzymes has been linked to a variety of biological effects, including anti-inflammatory, antifungal, and antimalarial effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have anti-inflammatory, antifungal, and antimalarial effects in animal models. In addition, this compound has been shown to inhibit the growth of certain cancer cell lines in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2,5-difluorophenyl)morpholine in laboratory experiments include its low cost, availability, and solubility in many organic solvents. Its low toxicity and low volatility also make it an attractive compound for use in laboratory experiments. However, this compound is not very stable and has a relatively short shelf life, which can limit its use in certain experiments.

Future Directions

The potential applications of 3-(2,5-difluorophenyl)morpholine are still being explored. Future research may focus on the development of new synthesis methods for this compound, as well as on the study of its biochemical and physiological effects. In addition, further research may be conducted to explore the potential use of this compound in the treatment of various diseases, such as cancer, inflammation, and infectious diseases. Finally, future research may also focus on the development of new analytical methods for the detection and quantification of this compound in biological samples.

Synthesis Methods

3-(2,5-difluorophenyl)morpholine can be synthesized from commercially available starting materials, such as 2,5-difluorobenzaldehyde and morpholine. The synthesis of this compound is a two-step process that involves the reaction of 2,5-difluorobenzaldehyde with morpholine in the presence of a base, such as sodium hydroxide. The resulting product is then purified by recrystallization to obtain pure this compound.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,5-difluorophenyl)morpholine involves the reaction of 2,5-difluoroaniline with ethylene oxide to form 3-(2,5-difluorophenyl)oxirane, which is then reacted with morpholine to yield the final product.", "Starting Materials": [ "2,5-difluoroaniline", "ethylene oxide", "morpholine" ], "Reaction": [ "2,5-difluoroaniline is reacted with ethylene oxide in the presence of a catalyst such as potassium hydroxide to form 3-(2,5-difluorophenyl)oxirane.", "The resulting oxirane is then reacted with morpholine in the presence of a Lewis acid catalyst such as boron trifluoride etherate to yield 3-(2,5-difluorophenyl)morpholine.", "The product can be purified by recrystallization or column chromatography." ] }

CAS RN

1270339-51-9

Molecular Formula

C10H11F2NO

Molecular Weight

199.2

Purity

95

Origin of Product

United States

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